![molecular formula C10H6 B1207667 1,4-Diethynylbenzene CAS No. 935-14-8](/img/structure/B1207667.png)
1,4-Diethynylbenzene
Overview
Description
1,4-Diethynylbenzene is a chemical compound with the molecular formula C10H6 . It has a molecular weight of 126.1546 .
Synthesis Analysis
A series of poly(multidimethylsiloxane-1,4-ethynylenephenyleneethynylene)s were synthesized by condensation reactions of 1,4-diethynylbenzene magnesium reagents with various α,ω-dichlorodimethylsiloxanes . Another study reported the synthesis of 1,4-diethynylbenzene through heating 2-nitro-1,4-bis(1,3,3-trimethylindolin-2-ylideneacetyl)benzene with POCl3 followed by treatment with an aqueous solution of NaOH .
Molecular Structure Analysis
The molecular structure of 1,4-Diethynylbenzene is available as a 2D Mol file or as a computed 3D SD file .
Chemical Reactions Analysis
The polymerization of 1,4-diethynylbenzene was studied on a Cu(111) surface using scanning tunneling microscopy (STM) under ultra-high vacuum conditions. Thermal activation yielded disordered covalent networks, where distinct basic structural motifs indicate different coupling reactions .
Physical And Chemical Properties Analysis
1,4-Diethynylbenzene has a molecular weight of 126.15 . More detailed physical and chemical properties were not found in the search results.
Scientific Research Applications
On-Surface Polymerization
1,4-Diethynylbenzene has been used in on-surface polymerization studies. In one study, it was polymerized on a Cu(111) surface using scanning tunneling microscopy (STM) under ultra-high vacuum conditions . The thermal activation yielded disordered covalent networks, where distinct basic structural motifs indicate different coupling reactions .
Material for Chemical Research
1,4-Diethynylbenzene is a chemical compound that is often used in chemical research. It is available from various scientific chemical suppliers, such as Thermo Scientific Chemicals . It is typically sold in a crystalline powder form, crystals, or chunks .
High Energy Material
The standard enthalpy of formation of 1,4-diethynylbenzene has been experimentally determined to be 500.6 ± 6.7 kJ/mol . Calculations show that 1,4-diethynylbenzene has a relatively high adiabatic combustion temperature (about 1970 K at a pressure of 5 atm) and very high heat of combustion in oxygen (42 MJ/kg) . Therefore, 1,4-diethynylbenzene can be used as the basis to develop an effective dispersing agent of solid fuel that provides an adiabatic combustion temperature of up to 2500 K at a heat of combustion far exceeding the values provided by HMX and the other azides of N-heterocycles previously proposed for this purpose .
Safety and Hazards
Mechanism of Action
Target of Action
1,4-Diethynylbenzene is primarily used in the field of materials science and energy production
Mode of Action
The mode of action of 1,4-Diethynylbenzene is primarily physical rather than biological. It has a high adiabatic combustion temperature and a very high heat of combustion in oxygen . This makes it useful as a dispersing agent of solid fuel .
Result of Action
The primary result of the action of 1,4-Diethynylbenzene is the release of energy. It has a high heat of combustion, which means it releases a large amount of energy when it is burned . This makes it useful in applications that require the release of energy, such as fuel dispersion .
Action Environment
The action of 1,4-Diethynylbenzene can be influenced by environmental factors such as temperature and pressure. For example, it has a high adiabatic combustion temperature, which means it can withstand high temperatures . Its combustion is also affected by the presence of oxygen .
properties
IUPAC Name |
1,4-diethynylbenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6/c1-3-9-5-7-10(4-2)8-6-9/h1-2,5-8H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVLGANVFCMOJHR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1=CC=C(C=C1)C#C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
26713-43-9 | |
Record name | Benzene, 1,4-diethynyl-, homopolymer | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=26713-43-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
DSSTOX Substance ID |
DTXSID40918397 | |
Record name | 1,4-Diethynylbenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40918397 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
126.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,4-Diethynylbenzene | |
CAS RN |
935-14-8, 30700-96-0 | |
Record name | 1,4-Diethynylbenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=935-14-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzene, 1,4-diethynyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000935148 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzene, diethynyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0030700960 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzene, diethynyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1,4-Diethynylbenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40918397 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,4-Diethynylbenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of 1,4-diethynylbenzene?
A1: 1,4-Diethynylbenzene has the molecular formula C10H6 and a molecular weight of 126.15 g/mol.
Q2: What are the key spectroscopic characteristics of 1,4-diethynylbenzene?
A2: 1,4-Diethynylbenzene exhibits characteristic spectroscopic features in infrared (IR) and nuclear magnetic resonance (NMR) spectroscopy:
Q3: What is the thermal stability of 1,4-diethynylbenzene?
A3: 1,4-Diethynylbenzene exhibits good thermal stability, with a decomposition temperature above 450°C. []
Q4: Can 1,4-diethynylbenzene be polymerized?
A5: Yes, 1,4-diethynylbenzene is a valuable monomer for polymerization reactions. It can undergo both oxidative polymerization and addition polymerization. [, , ] For example, the oxidative polymerization of 1,4-diethynylbenzene within the channels of Cu-functionalized mesoporous MCM-41 silica catalyst produces a conducting polymer. []
Q5: What are the advantages of using 1,4-diethynylbenzene in polymerization reactions?
A5: 1,4-diethynylbenzene offers several advantages as a monomer:
Q6: How is 1,4-diethynylbenzene used in the synthesis of conjugated polymers?
A7: 1,4-Diethynylbenzene serves as a key monomer in the synthesis of conjugated polymers through various polymerization techniques. [, , , , , , , , ] For instance, Nickel(0)-catalyzed cycloaddition copolymerization of 1,4-diethynylbenzene with isocyanates leads to the formation of poly(2-pyridone)s. [] Furthermore, polymers containing aromatic rings and selenium in the backbone were synthesized via the addition polymerization of 1,4-benzenediselenol to 1,4-diethynylbenzene. [, ]
Q7: Have computational methods been used to study 1,4-diethynylbenzene and its derivatives?
A8: Yes, computational chemistry techniques, such as Density Functional Theory (DFT) and Molecular Mechanics, are valuable tools for studying the properties and reactivity of 1,4-diethynylbenzene and its derivatives. [, , , ] These methods provide insights into electronic structures, reaction mechanisms, and intermolecular interactions. For example, DFT calculations revealed that in diruthenium half-sandwich complexes bridged by 1,4-diethynylbenzene, there is limited bridge-mediated electronic interaction between the electron-rich and electron-poor fragments. []
Q8: How do structural modifications of 1,4-diethynylbenzene impact the properties of its derivatives and polymers?
A8: Structural modifications of 1,4-diethynylbenzene, particularly the introduction of substituents on the aromatic ring, significantly influence the properties of the resulting derivatives and polymers:
Q9: What factors can affect the stability of 1,4-diethynylbenzene and its derivatives?
A9: The stability of 1,4-diethynylbenzene and its derivatives can be influenced by:
Q10: What are some potential applications of 1,4-diethynylbenzene and its derivatives?
A10: 1,4-Diethynylbenzene and its derivatives hold promise for various applications:
- Organic Electronics: Conjugated polymers derived from 1,4-diethynylbenzene are explored as active materials in organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and light-emitting diodes (OLEDs). [, ]
- Sensors: The sensitivity of the electronic properties of 1,4-diethynylbenzene derivatives to their chemical environment makes them attractive for sensing applications. []
- Porous Materials: 1,4-Diethynylbenzene is employed as a building block in the synthesis of porous organic polymers, which have potential applications in gas storage, separation, and catalysis. [, ]
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